Cas no 1247246-13-4 (1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one
• CAS No: 1247246-13-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 4772045
• Update Time: 2025-05-27

1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one
• 1-(3-aminopyrrolidin-1-yl)-2-pyrazol-1-ylethanone
• 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C9H14N4O/c10-8-2-5-12(6-8)9(14)7-13-4-1-3-11-13/h1,3-4,8H,2,5-7,10H2
• InChI Key： DUMSYTKETQUYHV-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC=N1)N1CCC(C1)N

Computed Properties

• Exact Mass: 194.11676108 g/mol
• Monoisotopic Mass: 194.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.23
• XLogP3: -0.9
• Topological Polar Surface Area: 64.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

Recent Advances in the Study of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one (CAS: 1247246-13-4)

The compound 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one (CAS: 1247246-13-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one, which make it a promising scaffold for the design of novel kinase inhibitors. The presence of both the aminopyrrolidine and pyrazole moieties allows for versatile interactions with biological targets, particularly in the context of cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in tumor growth and metastasis.

In addition to its kinase inhibitory properties, 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one has been investigated for its potential role in modulating immune responses. Preclinical studies have shown that this compound can influence the activity of key immune regulators, such as checkpoint proteins, suggesting its utility in immunotherapy. Researchers have also explored its pharmacokinetic profile, noting favorable absorption and distribution characteristics in animal models.

The synthesis of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one has been optimized in recent years, with several novel routes reported in the literature. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which could facilitate its broader use in drug development pipelines. The compound's stability under physiological conditions has also been confirmed, further supporting its potential as a lead compound.

Looking ahead, ongoing research is focused on elucidating the precise mechanisms of action of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising biological activity position it as a key player in the next generation of targeted therapies.